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Compound of Interest

Compound Name: 1-(Methylsulfonyl)-1H-pyrazole
Cat. No.: B13641342
Get Quote

Part 1: Executive Summary & Chemical Profile

1-(Methylsulfonyl)-1H-pyrazole (CAS: 262859-70-1) is a specialized reagent primarily used in
organic synthesis as a sulfonyl transfer agent. Unlike highly volatile sulfonyl chlorides, this

-sulfonylazole offers a balance of reactivity and stability, allowing for the selective mesylation of
amines and alcohols.

However, its stability profile presents specific disposal challenges.[1] It resists rapid hydrolysis
compared to acid chlorides, meaning it persists longer in waste streams. Improper disposal can
lead to the release of sulfur oxides (

) and nitrogen oxides (

) upon uncontrolled combustion.

Chemical Identity Table
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Parameter Data
Chemical Name 1-(Methylsulfonyl)-1H-pyrazole
CAS Number 262859-70-1

Molecular Formula

Molecular Weight 146.17 g/mol

Physical State Off-white to white crystalline solid

Solubilit Soluble in DCM, THF, Ethyl Acetate; limited
olubili
Y solubility in water.

Reactivity Class -Sulfonylazole (Sulfonamide-like); Weakly

electrophilic.

Part 2: Hazard Assessment & Safety Logic

Before initiating disposal, you must understand the why behind the protocol. This compound is
not P-listed (acutely toxic) under RCRA, but it carries specific hazards that dictate its waste
stream.

Reactivity & Decomposition|[2]

o Thermal Instability: Like many nitrogen-rich heterocycles linked to sulfonyl groups, this
compound can decompose exothermically at high temperatures.

o Combustion Byproducts: Incineration without scrubbing releases Sulfur Dioxide (

) and Nitrogen Oxides (
), which are corrosive and environmentally regulated.

o Hydrolysis: While less reactive than methanesulfonyl chloride, it will eventually hydrolyze in
aqueous acidic/basic conditions to release methanesulfonic acid and pyrazole.

GHS Hazard Classification (Derived)

e H315: Causes skin irritation.[2][3]
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e H319: Causes serious eye irritation.[3]
o H335: May cause respiratory irritation.
o Precautionary Principle: Treat as a potential sensitizer due to the sulfonyl moiety.

Part 3: Step-by-Step Disposal Procedures
Protocol A: Solid Waste Disposal (Pure Substance)

Use this protocol for expired reagents, spill cleanup residues, or excess solid material.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk during transport.

e Segregation: Do NOT mix with strong oxidizers (e.g., permanganates, nitrates) or strong
bases in the solid waste bin. The heat of reaction could trigger decomposition.

e Labeling:
o Primary Label: "Hazardous Waste - Solid."
o Constituents: "1-(Methylsulfonyl)-1H-pyrazole."[4][5][6][7]
o Hazard Checkbox: [x] Toxic [X] Irritant.[5]

» Final Disposition: This stream must be routed for High-Temperature Incineration with gas
scrubbing. Do not landfill.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Use this protocol for reaction mixtures containing the reagent.
e Solvent Assessment: Determine the primary solvent.
o Halogenated (DCM, Chloroform): Segregate into "Halogenated Organic Waste."

o Non-Halogenated (THF, EtOAc): Segregate into "Non-Halogenated Organic Waste."[8]
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e Quenching (Recommended for High Concentrations):

o If the waste solution contains >10% active reagent, perform a mild quench before binning
to prevent downstream reactivity.

o Quench Step: Add the solution slowly to a mixture of dilute aqueous sodium hydroxide
(1M) and methanol. Stir for 30 minutes to hydrolyze the

-sulfonyl bond.

o Result: This converts the reactive reagent into Methanesulfonate (salt) and Pyrazole,
which are thermodynamically stable.

o Disposal: Pour the quenched mixture into the appropriate solvent waste carboy.

Protocol C: Contaminated Glassware & Spills
e Spill Cleanup:

o Solid Spill: Do not dry sweep if dust generation is likely. Use a damp paper towel or a
HEPA vacuum. Place waste in the Solid Waste container.

o Surface Decontamination: Wipe the area with 10% sodium carbonate solution to neutralize
any hydrolyzed methanesulfonic acid, followed by water.

o Glassware:

o Rinse glassware with Acetone or Methanol before washing with water. Collect the first
rinse as organic waste.

o Wash with detergent and water.

Part 4: Decision Matrix & Workflow

The following diagram illustrates the logical flow for determining the correct waste stream,
ensuring compliance with standard laboratory safety practices.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13641342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Waste Generation:
1-(Methylsulfonyl)-1H-pyrazole

Physical State?

Powder/Crystals \Dissolved

Solid / Residue Solution / Reaction Mix

Concentration > 10%?

Yes (High Reactive Load)

Solid Hazardous Waste
(Incineration Only)

Quench: NaOH/MeOH
(Hydrolysis)

Primary Solvent?

Contains Halogens

No (Dilute)

Flammables Only

Halogenated Waste Stream Non-Halogenated Waste Stream
(e.g., DCM) (e.g., THF, EtOAc)

Click to download full resolution via product page

Caption: Operational decision tree for segregating 1-(Methylsulfonyl)-1H-pyrazole waste
streams.
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¢ National Institutes of Health (NIH). (2020). NIH Drain Discharge Guide and Waste Policy.[1]
Division of Environmental Protection.[1] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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